N-(furan-2-ylmethylideneamino)-6-imidazol-1-ylpyridazin-3-amine

• Molecular Formula: C12H10N6O
• Molecular Weight: 254.25 g/mol
• IUPAC Name: N-(furan-2-ylmethylideneamino)-6-imidazol-1-ylpyridazin-3-amine
• InChI: InChI=1S/C12H10N6O/c1-2-10(19-7-1)8-14-15-11-3-4-12(17-16-11)18-6-5-13-9-18/h1-9H,(H,15,16)
• InChI Key: PCKYIDZKMAVOEG-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C=NNC2=NN=C(C=C2)N3C=CN=C3

Description

N-(furan-2-ylmethylideneamino)-6-imidazol-1-ylpyridazin-3-amine is a heterocyclic compound that features a furan ring, an imidazole ring, and a pyridazine ring. This compound is of interest due to its potential biological activities and applications in medicinal chemistry. The presence of multiple heterocyclic rings in its structure suggests that it may exhibit diverse pharmacological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(furan-2-ylmethylideneamino)-6-imidazol-1-ylpyridazin-3-amine typically involves the condensation of furan-2-carbaldehyde with 6-amino-3-imidazol-1-ylpyridazine. The reaction is usually carried out in the presence of a suitable catalyst, such as acetic acid, under reflux conditions. The reaction mixture is then purified using column chromatography to obtain the desired product .

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions, such as temperature, solvent, and catalyst concentration, to maximize yield and purity. Industrial production may also involve continuous flow reactors to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

N-(furan-2-ylmethylideneamino)-6-imidazol-1-ylpyridazin-3-amine can undergo various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furan-2-carboxylic acid derivatives.

Reduction: The imine group can be reduced to form the corresponding amine.

Substitution: The compound can undergo nucleophilic substitution reactions at the imidazole and pyridazine rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.

Substitution: Nucleophiles such as amines, thiols, and halides can be used under basic or acidic conditions.

Major Products Formed

Oxidation: Furan-2-carboxylic acid derivatives.

Reduction: Corresponding amine derivatives.

Substitution: Various substituted imidazole and pyridazine derivatives.

Scientific Research Applications

N-(furan-2-ylmethylideneamino)-6-imidazol-1-ylpyridazin-3-amine has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential antimicrobial and antifungal activities.

Medicine: Explored for its potential as an anticancer agent due to its ability to interact with DNA and inhibit cell proliferation.

Industry: Utilized in the development of new materials with specific electronic and optical properties.

Mechanism of Action

The mechanism of action of N-(furan-2-ylmethylideneamino)-6-imidazol-1-ylpyridazin-3-amine involves its interaction with various molecular targets. The compound can bind to DNA, leading to the inhibition of DNA replication and transcription. It may also interact with enzymes involved in cell proliferation, leading to cell cycle arrest and apoptosis. The exact molecular pathways involved are still under investigation, but the compound’s ability to form stable complexes with biomolecules is a key factor in its biological activity .

Comparison with Similar Compounds

Similar Compounds

• N-(furan-2-ylmethylidene)-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-3-amine
• Substituted-arylideneamino-5-(5-chlorobenzofuran-2-yl)-1,2,4-triazole-3-thiol derivatives

Uniqueness

N-(furan-2-ylmethylideneamino)-6-imidazol-1-ylpyridazin-3-amine is unique due to the combination of its three heterocyclic rings, which confer distinct electronic and steric properties. This structural complexity allows for diverse interactions with biological targets, making it a versatile compound for various applications in medicinal chemistry and materials science .